Cas no 56904-63-3 (3-Pyridinecarboxamide, 2-chloro-N-(1-methylethyl)-)

• Product Name: 3-Pyridinecarboxamide, 2-chloro-N-(1-methylethyl)-
• CAS No: 56904-63-3
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 347424
• PubChem ID: 902044
• Update Time: 2025-04-19

3-Pyridinecarboxamide, 2-chloro-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 2-chloro-N-(1-methylethyl)-
• 2-Chloro-N-isopropylnicotinamide
• 2-chloro-N-propan-2-ylpyridine-3-carboxamide
• AKOS000163322
• SB54840
• A1-07747
• Oprea1_391415
• DTXSID60358554
• SCHEMBL24571401
• AJ-333/36116055
• 56904-63-3

• Inchi： 1S/C9H11ClN2O/c1-6(2)12-9(13)7-4-3-5-11-8(7)10/h3-6H,1-2H3,(H,12,13)
• InChI Key： VOZRJJMDZPIFHZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NC(C)C)=O

Computed Properties

• Exact Mass: 198.05613
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99

3-Pyridinecarboxamide, 2-chloro-N-(1-methylethyl)- Security Information

• HazardClass：IRRITANT